N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine

• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol
• IUPAC Name: N-(2-morpholin-4-ylethyl)-2-phenylpropan-1-amine
• InChI: InChI=1S/C15H24N2O/c1-14(15-5-3-2-4-6-15)13-16-7-8-17-9-11-18-12-10-17/h2-6,14,16H,7-13H2,1H3
• InChI Key: RRFXCFPBHIWTJP-UHFFFAOYSA-N
• SMILES: CC(CNCCN1CCOCC1)C2=CC=CC=C2

Description

N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine, also known as FTY720, is a synthetic compound that was first developed as an immunosuppressant drug. It has been found to have potential therapeutic applications in various diseases, including multiple sclerosis, organ transplantation, and cancer.

Mechanism of Action

N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine exerts its effects by binding to sphingosine-1-phosphate (S1P) receptors, which are expressed on various cells, including lymphocytes, endothelial cells, and cancer cells. By binding to S1P receptors, N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine induces the internalization and degradation of the receptors, leading to the sequestration of lymphocytes in lymphoid organs and the inhibition of lymphocyte egress into peripheral tissues. This results in the suppression of immune responses and the reduction of inflammation. N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine also has direct effects on cancer cells, including the induction of apoptosis and the inhibition of angiogenesis.
Biochemical and Physiological Effects:
N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine has been shown to have various biochemical and physiological effects. It reduces the number of circulating lymphocytes and alters their function, leading to the suppression of immune responses. It also reduces the production of pro-inflammatory cytokines and chemokines, leading to the reduction of inflammation. N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine has been found to have effects on various organs, including the brain, heart, and liver. It has been shown to improve cognitive function, reduce myocardial infarct size, and protect against liver injury.

Advantages and Limitations for Lab Experiments

N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied. It has a known mechanism of action and can be easily administered to animals or cells. However, N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine also has limitations. It has a short half-life in vivo, which requires frequent dosing. It also has off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine. One direction is to investigate its potential therapeutic applications in other diseases, such as inflammatory bowel disease, rheumatoid arthritis, and lupus. Another direction is to explore its combination with other drugs for synergistic effects. N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine has been found to enhance the anti-tumor effects of chemotherapy and radiation therapy. Finally, the development of N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine analogs with improved pharmacokinetic and pharmacodynamic properties may lead to the discovery of more potent and selective compounds.

Synthesis Methods

N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine is synthesized from myriocin, a natural product obtained from the fermentation of Isaria sinclairii. The synthesis involves several steps, including the protection of the hydroxyl group, the coupling reaction with 4-morpholineethanol, and the deprotection of the hydroxyl group. The final product is obtained after purification and characterization.

Scientific Research Applications

N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine has been extensively studied for its potential therapeutic applications. It has been found to have immunomodulatory, anti-inflammatory, and anti-cancer effects. In multiple sclerosis, N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine has been shown to reduce the frequency of relapses and delay the progression of disability. In organ transplantation, it has been found to prevent rejection and improve graft survival. In cancer, N-[2-(4-morpholinyl)ethyl]-N-(2-phenylpropyl)amine has been shown to induce apoptosis and inhibit tumor growth.